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Compound of Interest

Compound Name: PD158780

Cat. No.: B1679116

Audience: Researchers, scientists, and drug development professionals.

Introduction

PD158780 is a potent and specific inhibitor of the ErbB family of receptor tyrosine kinases, with
particularly high affinity for the Epidermal Growth Factor Receptor (EGFR). Accurate and
consistent preparation of stock solutions is critical for reliable experimental results in cell-based
assays and other applications. Dimethyl sulfoxide (DMSO) is the recommended solvent for
preparing stock solutions of PD158780 due to its high solubilizing capacity for this compound.
These application notes provide a detailed protocol for the preparation, storage, and handling
of PD158780 stock solutions in DMSO.

Quantitative Data Summary

The following table summarizes the key quantitative data for PD158780 and its stock solution
in DMSO.
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Parameter Value Reference
Molecular Weight 330.18 g/mol

Solubility in DMSO Up to 100 mM

Recommended Stock 10 MM - 50 mM

Concentration

Storage Temperature (Powder)

-20°C for up to 3 years [1112]

Storage Temperature (Stock

Solution)

-20°C for up to 1 year; -80°C

for up to 2 years

[3]

CAS Number

171179-06-9

Experimental Protocol: Preparing a 10 mM
PD158780 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of PD158780 in DMSO.

3.1. Materials

PD158780 powder

Microcentrifuge tubes

Vortex mixer

Analytical balance

3.2. Procedure

Anhydrous Dimethyl Sulfoxide (DMSO)

Pipettes and sterile pipette tips

o Aseptic Technique: Perform all steps under a laminar flow hood or in a clean, designated

area to maintain sterility, especially if the stock solution will be used in cell culture.
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» Equilibration: Allow the vial of PD158780 powder to equilibrate to room temperature before
opening to prevent condensation of moisture.

e Weighing: Accurately weigh the desired amount of PD158780 powder. For example, to
prepare 1 mL of a 10 mM stock solution, weigh out 3.30 mg of PD158780 (Molecular Weight
=330.18 g/mol ).

o Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight (
g/mol)

o Mass (mg) = 10 mmol/L x 0.001 L x 330.18 g/mol = 3.3018 mg

 Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the
PD158780 powder. For a 10 mM stock solution from 3.30 mg of powder, add 1 mL of DMSO.

 Solubilization: Vortex the solution thoroughly until the PD158780 is completely dissolved.
Gentle warming (e.qg., in a 37°C water bath) or brief sonication can be used to aid dissolution
if necessary.[1] Visually inspect the solution to ensure there are no visible particles.

 Aliquoting: To avoid repeated freeze-thaw cycles, which can lead to degradation of the
compound, aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes.[1][3][4]

o Storage: Store the aliquots at -20°C or -80°C in a tightly sealed container to protect from light
and moisture.[3]

3.3. Preparation of Working Solutions

For cell-based assays, the concentrated DMSO stock solution should be diluted to the final
working concentration in the appropriate cell culture medium.[4] It is crucial to ensure that the
final concentration of DMSO in the culture medium is low (typically < 0.5%) to avoid solvent-
induced cytotoxicity.[4] A vehicle control (medium with the same final concentration of DMSO)
should always be included in experiments.[1][5]

Diagrams
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The following diagrams illustrate the experimental workflow for preparing the PD158780 stock
solution and a simplified representation of the EGFR signaling pathway inhibited by PD158780.
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Caption: Workflow for preparing PD158780 stock solution.
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Caption: PD158780 inhibits EGFR signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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